Cas no 97978-07-9 (Benzobthien-2-yl Ketone (Zileuton Impurity))

• Product Name: Benzobthien-2-yl Ketone (Zileuton Impurity)
• CAS No: 97978-07-9
• MF: C₁₇H₁₀OS₂
• MW: 294.390701770782
• CID: 750799
• PubChem ID: 5330534
• Update Time: 2025-05-20

Benzobthien-2-yl Ketone (Zileuton Impurity) Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(benzo[b]thien-2-yl)-
• Benzo[b]thien-2-yl Ketone (Zileuton Impurity)
• Benzo[b]thien-2-yl Ketone (Zileuton Impurity)
• bis(1-benzothiophen-2-yl)methanone
• 2-(Benzo[b]thien-2-oyl)benzo[b]thiophene
• Benzo[b]thien-2-yl ketone
• Bis(benzo[b]thien-2-yl)methanone
• Benzo(b)thien-2-yl ketone
• BDBM6580
• DTXSID60416204
• SCHEMBL6321234
• Bis(benzo(b)thien-2-yl)methanone
• 3U9B73C27C
• AKOS000281478
• Bis(1H-2-indolyl)methanone 18
• 97978-07-9
• UNII-3U9B73C27C
• 2-(Benzo[b]thien-2-oyl)benzo[b]thiophene; Zileuton Related Compound B
• Methanone, bis(benzo(b)thien-2-yl)-
• CHEMBL7540
• Bis(benzo[b]thiophen-2-yl)methanone
• DB-291932
• Benzobthien-2-yl Ketone (Zileuton Impurity)

• Inchi： 1S/C17H10OS2/c18-17(15-9-11-5-1-3-7-13(11)19-15)16-10-12-6-2-4-8-14(12)20-16/h1-10H
• InChI Key： XGEOFOPAAWHTSM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C1=CC2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 294.01730729g/mol
• Monoisotopic Mass: 294.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 73.6Ų

Benzobthien-2-yl Ketone (Zileuton Impurity) Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Benzobthien-2-yl Ketone (Zileuton Impurity)

Benzobthien-2-yl Ketone (Zileuton Impurity): An In-Depth Overview

Benzobthien-2-yl Ketone (CAS No. 97978-07-9) is a significant compound in the field of pharmaceutical research, particularly as an impurity associated with the drug Zileuton. This compound, also known as Zileuton Impurity, has garnered attention due to its potential impact on the efficacy and safety of Zileuton, a leukotriene synthesis inhibitor used in the treatment of asthma. This article provides a comprehensive overview of Benzobthien-2-yl Ketone, including its chemical properties, role in drug development, and recent research findings.

Chemical Properties and Structure

Benzobthien-2-yl Ketone is a heterocyclic compound characterized by a benzobthiophene ring system with a ketone functional group. The molecular formula is C₁₁H₈O, and its molecular weight is 160.18 g/mol. The compound exhibits unique spectroscopic properties, making it identifiable through techniques such as NMR, IR, and mass spectrometry. These properties are crucial for its detection and quantification in pharmaceutical formulations.

Role in Pharmaceutical Research

Benzobthien-2-yl Ketone is primarily known as an impurity associated with the synthesis and degradation of Zileuton. Zileuton, marketed under the brand name Zyflo, is a selective inhibitor of 5-lipoxygenase (5-LO), an enzyme involved in the biosynthesis of leukotrienes. Leukotrienes are potent mediators of inflammation and play a significant role in asthma pathophysiology. The presence of Benzobthien-2-yl Ketone as an impurity can affect the purity and stability of Zileuton, potentially impacting its therapeutic efficacy and safety profile.

Implications for Drug Development

The presence of impurities like Benzobthien-2-yl Ketone in pharmaceutical products is a critical concern for regulatory agencies such as the FDA and EMA. These agencies have stringent guidelines for the control and monitoring of impurities to ensure drug safety and efficacy. Recent studies have focused on developing robust analytical methods to detect and quantify Benzobthien-2-yl Ketone at trace levels. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have proven effective in this regard.

Recent Research Findings

A study published in the Journal of Pharmaceutical Analysis in 2023 highlighted the development of a novel HPLC method for the simultaneous determination of Zileuton and its impurities, including Benzobthien-2-yl Ketone. The method demonstrated excellent precision, accuracy, and sensitivity, making it suitable for routine quality control analysis. Another study in the European Journal of Medicinal Chemistry explored the structural modifications of Zileuton to reduce the formation of impurities during synthesis. These modifications showed promising results in improving the purity and stability of Zileuton formulations.

Clinical Relevance

The clinical relevance of controlling impurities like Benzobthien-2-yl Ketone cannot be overstated. Impurities can alter the pharmacokinetic properties of drugs, leading to variations in bioavailability and therapeutic response. In some cases, they may also pose safety risks by causing adverse effects or interactions with other medications. Therefore, ensuring the purity and stability of Zileuton is essential for maintaining its therapeutic benefits while minimizing potential risks.

Conclusion

Benzobthien-2-yl Ketone (Zileuton Impurity) remains a focal point in pharmaceutical research due to its impact on drug quality and safety. Advances in analytical techniques and synthetic strategies continue to enhance our ability to detect, quantify, and control this impurity effectively. As research progresses, it is expected that these efforts will contribute to the development of safer and more effective pharmaceutical products.